Cas no 1798040-86-4 (3-chloro-4-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide)

• Product Name: 3-chloro-4-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide
• CAS No: 1798040-86-4
• MF: C₁₈H₁₆ClNO₃S₂
• MW: 393.907541275024
• CID: 5375403
• Update Time: 2025-05-25

3-chloro-4-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide

• Inchi： 1S/C18H16ClNO3S2/c1-23-18-7-6-15(10-17(18)19)25(21,22)20-11-13-4-2-3-5-16(13)14-8-9-24-12-14/h2-10,12,20H,11H2,1H3
• InChI Key： JTBPXQFNJOQFGS-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CC=C2C2C=CSC=2)(=O)=O)=CC=C(OC)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-4-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide

Introduction to 3-chloro-4-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide (CAS No. 1798040-86-4)

3-chloro-4-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide, identified by its CAS number 1798040-86-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of benzenesulfonamides, which are known for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a benzenesulfonamide core substituted with a 3-chloro group at the 4-position and a 4-methoxy group at the 3-position, further functionalized with an N-substituent that incorporates a (2-thiophen-3-ylphenyl)methyl moiety. This unique structural arrangement imparts distinct chemical properties and biological functionalities, making it a subject of intense research interest.

The synthesis of 3-chloro-4-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 3-chloro and 4-methoxy substituents is typically achieved through electrophilic aromatic substitution reactions, while the N-substitution with the (2-thiophen-3-ylphenyl)methyl group is often accomplished via nucleophilic substitution or condensation reactions. The presence of these functional groups enhances the compound's solubility in both polar and non-polar solvents, facilitating its use in various biochemical assays and drug formulation processes.

In recent years, 3-chloro-4-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide has been explored for its potential pharmacological effects. Studies have indicated that this compound exhibits promising activities as an inhibitor of certain enzymes and receptors involved in inflammatory and infectious diseases. The benzenesulfonamide moiety is particularly recognized for its ability to modulate biological pathways by interacting with specific target proteins. Additionally, the thiophene ring in the N-substituent may contribute to enhanced binding affinity and selectivity, which are critical factors in drug design.

The latest research on 3-chloro-4-methoxy-N-[(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide has focused on its role in developing novel therapeutic agents. For instance, preclinical studies have demonstrated its efficacy in reducing inflammation by inhibiting key pro-inflammatory cytokines. Furthermore, its structural features suggest potential applications in treating neurological disorders, where modulation of neurotransmitter pathways is essential. The compound's ability to cross the blood-brain barrier may make it a valuable candidate for central nervous system (CNS) drug development.

Another area of interest is the compound's interaction with bacterial enzymes, which has implications for antibiotic development. The sulfonamide group is well-known for its antibacterial properties, and the presence of additional functional groups in 3-chloro-4-methoxy-N-[N(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide may enhance its efficacy against resistant strains of bacteria. Researchers are exploring synthetic modifications to optimize its antibacterial activity while minimizing potential side effects.

The chemical stability and pharmacokinetic profile of 3-chloro-4-methoxy-N-[N(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide are also subjects of ongoing investigation. Studies have shown that the compound exhibits good stability under various storage conditions, making it suitable for industrial-scale production. Additionally, its metabolic pathways have been analyzed to understand how it is processed within the body. This information is crucial for optimizing dosing regimens and predicting potential drug-drug interactions.

In conclusion, 3-chloro-4-methoxy-N-[N(2-thiophen-3-ylphenyl)methyl]benzenesulfonamide (CAS No. 1798040-86-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for further development into therapeutic agents targeting various diseases. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a vital role in the next generation of medicinal chemistry innovations.